Cas no 111726-48-8 (2-iodo-6-methoxy-4-methylphenol)

• Product Name: 2-iodo-6-methoxy-4-methylphenol
• CAS No: 111726-48-8
• MF: C₈H₉IO₂
• MW: 264.060334920883
• CID: 2607183
• PubChem ID: 11391406
• Update Time: 2025-04-21

2-iodo-6-methoxy-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-iodo-6-methoxy-4-methylphenol
• SCHEMBL12584694
• 111726-48-8
• DTXSID50464476
• Phenol, 2-iodo-6-methoxy-4-methyl-
• DTXCID40415295

• Inchi： 1S/C8H9IO2/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4,10H,1-2H3
• InChI Key： KUQFWOYYOXOWFE-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C)C=1)OC)O

Computed Properties

• Exact Mass: 263.96473g/mol
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols